(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione

• IUPAC Name: (8aR)-2-benzyl-3,6,8,8a-tetrahydropyrrolo[1,2-a]pyrazine-1,4,7-trione
• InChI: InChI=1S/C14H14N2O3/c17-11-6-12-14(19)15(9-13(18)16(12)8-11)7-10-4-2-1-3-5-10/h1-5,12H,6-9H2/t12-/m1/s1
• InChI Key: VKSDUEUIONRUIC-GFCCVEGCSA-N
• Canonical SMILES: C1C2C(=O)N(CC(=O)N2CC1=O)CC3=CC=CC=C3
• Isomeric SMILES: C1[C@@H]2C(=O)N(CC(=O)N2CC1=O)CC3=CC=CC=C3
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• CAS RN: 2137090-35-6

Description

(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione, also known as Boc-L-proline or Boc-L-pro, is a cyclic amino acid derivative that has been widely used in scientific research. This compound has a unique chemical structure that makes it an attractive target for synthesis and study. In

Mechanism of Action

Target of Action

It belongs to the class of pyrrolopyrazine derivatives, which have been known to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

Pyrrolopyrazine derivatives, including this compound, have been shown to interact with various biological targets, leading to a range of effects. For instance, some derivatives have shown more antibacterial, antifungal, and antiviral activities, while others have shown more activity on kinase inhibition .

Biochemical Pathways

These could include pathways related to microbial growth, inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .

Result of Action

Given its potential biological activities, it could lead to a range of effects at the molecular and cellular levels, such as inhibition of microbial growth, reduction of inflammation, inhibition of viral replication, inhibition of fungal growth, reduction of oxidation, inhibition of tumor growth, and inhibition of kinase activity .

Advantages and Limitations for Lab Experiments

(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee has several advantages for use in lab experiments, including its ease of synthesis, stability, and low cost. However, (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee is relatively hydrophobic and may have limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee, including the development of new synthetic methods, the exploration of its potential as a therapeutic agent for neurodegenerative diseases, and the investigation of its effects on cellular metabolism and signaling pathways. Additionally, the use of (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee as a chiral auxiliary in asymmetric synthesis may continue to be an important area of research.

Synthesis Methods

(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee can be synthesized using a variety of methods, including the Strecker synthesis, the Gabriel synthesis, and the Mannich reaction. The Strecker synthesis involves the reaction of an aldehyde or ketone with ammonia and cyanide, followed by acid hydrolysis to yield the corresponding amino acid. The Gabriel synthesis involves the reaction of phthalimide with an alkyl halide to form an N-alkylphthalimide, which is then hydrolyzed to yield the corresponding primary amine. The Mannich reaction involves the reaction of an aldehyde or ketone with a primary amine and formaldehyde to yield a β-amino carbonyl compound.

Scientific Research Applications

(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee has been widely used in scientific research as a building block for the synthesis of peptides and peptidomimetics. Peptides and peptidomimetics are important tools for studying protein-protein interactions, enzyme mechanisms, and receptor-ligand interactions. (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee is also used as a chiral auxiliary in asymmetric synthesis, where it can be used to control the stereochemistry of a reaction.